![molecular formula C24H21F3N2O B2419715 (Z)-{1-[3-(2,3-dihydro-1H-isoindol-2-yl)phenyl]ethylidene}({[3-(trifluoromethyl)phenyl]methoxy})amine CAS No. 861207-24-1](/img/structure/B2419715.png)
(Z)-{1-[3-(2,3-dihydro-1H-isoindol-2-yl)phenyl]ethylidene}({[3-(trifluoromethyl)phenyl]methoxy})amine
Description
(Z)-{1-[3-(2,3-dihydro-1H-isoindol-2-yl)phenyl]ethylidene}({[3-(trifluoromethyl)phenyl]methoxy})amine is a useful research compound. Its molecular formula is C24H21F3N2O and its molecular weight is 410.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Transformations
Synthesis of Cyclic Phosphonic Analogues : The reaction of dimethyl 2-methyl- and dimethyl 2-phenyl-4-oxo-4H-chromen-3-yl-phosphonate with primary amines resulted in novel cyclic phosphonic analogues, including 1 (2-methoxy-3-[1-(alkylamino)ethylidene or benzylidene]-2,3-dihydro-2,4-dioxo-2λ5-benzo[e]-[1,2]oxaphosphinane) (Budzisz Elż & Pastuszko Slawomir, 1999).
Crystal Structure and Properties Analysis : A study on 3-(1-amino-ethylidene)-2-methoxy-2-oxo-2,3-dihydro-2λ5-benzo[e][1,2]oxaphosphinin-4-one provided insights into its crystal structure, protolytic properties, and alkylating activity, emphasizing the importance of the keto-amine form in its solid state (E. Budzisz et al., 2005).
Chemical Reactions with Amines : Ethyl (Z)-2-(2,3-dihydro-1,3-dioxo-1H-isoindol-2-yl)-3-(dimethylamino)propenoate's reaction with various amines led to different amino substituted products, highlighting its versatility in chemical reactions (D. Bevk et al., 2001).
Molecular Structure and Mechanistic Studies
Investigation of Hydrogenation Mechanisms : Research on the hydrogenation of imines, including benzyl-[1-phenyl-ethylidene]-amine, using Noyori's catalyst, provided insights into an ionic mechanism, challenging the previously proposed concerted mechanism (Jenny Åberg et al., 2006).
Photochromic Properties of Fulgides : Studies on heterocyclic fulgides based on naphtho[1,2-b]furan and benzo[g]indole, including 3-isopropylidene-4-{1-[5-methoxy-1-(4-methoxy-phenyl)-2-methyl-1H-benzo[g]indol-3-yl]ethylidene}dihydrofuran-2,5-dione, highlighted their photochromism, fluorescence, and high thermal stability, which are crucial for their potential applications (S. K. Balenko et al., 2010).
Properties
IUPAC Name |
(Z)-1-[3-(1,3-dihydroisoindol-2-yl)phenyl]-N-[[3-(trifluoromethyl)phenyl]methoxy]ethanimine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21F3N2O/c1-17(28-30-16-18-6-4-10-22(12-18)24(25,26)27)19-9-5-11-23(13-19)29-14-20-7-2-3-8-21(20)15-29/h2-13H,14-16H2,1H3/b28-17- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGYNESCKURYOLT-QRQIAZFYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NOCC1=CC(=CC=C1)C(F)(F)F)C2=CC(=CC=C2)N3CC4=CC=CC=C4C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N/OCC1=CC(=CC=C1)C(F)(F)F)/C2=CC(=CC=C2)N3CC4=CC=CC=C4C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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